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Abstract
Ubiquitin-Specific Protease 7 (USP7), a deubiquitinating enzyme, is a critical regulator of

protein stability for numerous substrates involved in cell cycle progression and apoptosis. Its

overexpression is correlated with poor prognosis in various cancers, making it a compelling

therapeutic target. USP7-797 is a potent and selective small-molecule inhibitor of USP7 that

has demonstrated significant anti-tumor activity. This document provides a detailed overview of

the core apoptotic pathways activated by USP7-797, presents quantitative data on its efficacy,

outlines key experimental protocols for its study, and visualizes the underlying molecular

mechanisms.

Core Mechanism of Action: The p53-MDM2 Axis
The primary mechanism through which USP7 inhibition induces apoptosis is by modulating the

p53-MDM2 pathway. In normal and cancerous cells, USP7 plays a dual role by deubiquitinating

and thus stabilizing both the tumor suppressor protein p53 and its primary negative regulator,

the E3 ubiquitin ligase MDM2.[1][2]

Inhibition of USP7 by USP7-797 disrupts this balance. The loss of USP7's deubiquitinating

activity leads to the rapid ubiquitination and subsequent proteasomal degradation of MDM2.[3]

[4] The removal of MDM2 relieves the negative pressure on p53, leading to its accumulation

and stabilization.[4][5] Activated p53 then functions as a transcription factor, upregulating the
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expression of target genes involved in cell cycle arrest (e.g., CDKN1A/p21) and apoptosis (e.g.,

BAX, PUMA).[5][6] This cascade of events ultimately drives the cell towards programmed cell

death.[3] Consequently, the efficacy of USP7 inhibitors like USP7-797 is most pronounced in

cancer cells harboring wild-type TP53.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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